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Abstract

Allyl bromide (3-bromopropene) is a highly versatile organic halide that serves as a crucial
building block in a myriad of synthetic applications, including the synthesis of polymers,
pharmaceuticals, and other fine chemicals.[1][2] Its reactivity, sStemming from the presence of
both a double bond and a labile bromine atom, makes it a potent alkylating agent.[3][4] This
technical guide provides an in-depth overview of the core physical and chemical properties of
allyl bromide, detailed experimental protocols for its synthesis and purification, and an
examination of its key reaction pathways.

Physical Properties

Allyl bromide is a clear, colorless to light yellow liquid characterized by a pungent, acrid odor.
[5][6] It is highly flammable and should be handled with appropriate safety precautions in a
well-ventilated area.[7] The key physical properties of allyl bromide are summarized in the
table below for easy reference.
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Property Value References
Molecular Formula CsHsBr [2]

Molecular Weight 120.98 g/mol [5]
Appearance .Cleiar, colorless to light yellow 5176]

liquid

Odor Pungent, acrid [5]

Density 1.398 g/cm3 at 20 °C [8]

Melting Point -119 °C (-182 °F; 154 K) [1112]

Boiling Point 71 °C (160 °F; 344 K) [11[2]

Flash Point -1 °C (30 °F) [5]

Autoignition Temperature

280 °C (536 °F)

[5]

Solubility in water

Slightly soluble (3.835 g/L at
25 °C)

[5]

Solubility in organic solvents

Miscible with alcohol, ether,
chloroform, carbon

tetrachloride, and acetone

[2]19]

Vapor Pressure

147 mbar at 20 °C

[5]

Vapor Density 4.2 (air=1) [5]
Refractive Index (n_D"20) 1.4697 [2]
log P (Octanol/Water Partition

1.79 [5]

Coefficient)

Chemical Properties and Reactivity

The chemical behavior of allyl bromide is dominated by two key features: the electrophilic

nature of the carbon atom bonded to the bromine, and the reactivity of the carbon-carbon

double bond.
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Stability and Storage: Allyl bromide is stable under normal conditions but can decompose
upon exposure to heat and light, forming hydrogen bromide.[1][7] It is also sensitive to moisture
and air. For long-term storage, it should be kept in a cool, dry, well-ventilated area in a tightly
sealed container, away from ignition sources and strong oxidizing agents.[8][10] Commercial
preparations are often stabilized with propylene oxide.

Reactivity: Allyl bromide is a reactive alkylating agent due to the stability of the resulting allyl
cation, which is resonance-stabilized.[11] This makes the carbon-bromine bond susceptible to
cleavage. It reacts readily with a wide range of nucleophiles in Sn2 reactions to introduce the
allyl group.[3][12] The double bond can also undergo addition reactions, although substitution
at the allylic position is often favored.

Key Reaction Pathways

Nucleophilic Substitution (Sn2): Allyl bromide is an excellent substrate for Sn2 reactions,
where a nucleophile displaces the bromide ion. This is a cornerstone of its synthetic utility.

Nu- ——  CH2=CH-CH2-Br ib CH2=CH-CH2-Nu *

Br—

Click to download full resolution via product page

General Sn2 reaction of allyl bromide with a nucleophile.

Grignard Reagent Formation: It reacts with magnesium metal in anhydrous ether to form the
corresponding Grignard reagent, allylmagnesium bromide, a valuable tool for forming carbon-
carbon bonds.[3]
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Dry Ether

CH>=CH-CH>-Br Grignard Reaction

»  CH2=CH-CH2-MgBr
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Formation of allylmagnesium bromide.

Allylic Bromination: While allyl bromide is a product of allylic bromination of propene,
understanding this reaction type is crucial for predicting side reactions and for the synthesis of
more complex allylic bromides.[13][14] This reaction proceeds via a free-radical mechanism,
often using N-bromosuccinimide (NBS) to maintain a low concentration of bromine.[14]

Experimental Protocols
Synthesis of Allyl Bromide from Allyl Alcohol

This protocol is based on the reaction of allyl alcohol with hydrobromic acid, catalyzed by
sulfuric acid.[15]

Materials:

Allyl alcohol (1.0 mol, 58.08 g)

Hydrobromic acid (48% aqueous solution, 250 g)

Concentrated sulfuric acid (98%, 150 g total)

5% Sodium carbonate solution

Anhydrous calcium chloride
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o Reaction flask with a stirrer, dropping funnel, and distillation setup
Procedure:

» To a reaction flask equipped with a stirrer, dropping funnel, and distillation apparatus, add
250 g of 48% hydrobromic acid.

e Slowly add 75 g of concentrated sulfuric acid to the hydrobromic acid while stirring.
e Add 58 g (1.0 mol) of allyl alcohol to the mixture.

» While stirring vigorously, slowly add the remaining 75 g of concentrated sulfuric acid from the
dropping funnel.

» Heat the reaction mixture to initiate the reaction and distill the allyl bromide as it is formed.
The reaction is typically complete within 30 minutes.[15]

e Collect the distillate, which will be a mixture of allyl bromide and water.

o Wash the distillate with a 5% sodium carbonate solution to neutralize any remaining acid,
followed by a wash with water.[15]

e Separate the organic layer and dry it over anhydrous calcium chloride.[15]

» Purify the crude allyl bromide by fractional distillation, collecting the fraction boiling at 69-72
°C.[15]
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Workflow for the synthesis of allyl bromide.

Purification by Fractional Distillation
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Crude allyl bromide can be purified by fractional distillation to remove impurities and any
remaining starting materials.

Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux or packed column)

Condenser

Receiving flask

Heating mantle

Thermometer

Procedure:

Ensure all glassware is dry.

o Charge the distillation flask with the crude allyl bromide and a few boiling chips.
o Assemble the fractional distillation apparatus.

e Begin heating the distillation flask gently.

» Monitor the temperature at the head of the fractionating column.

o Discard any initial low-boiling fractions.

o Collect the fraction that distills at a constant temperature corresponding to the boiling point of
allyl bromide (approximately 71 °C at atmospheric pressure).[1][2]

o Stop the distillation before the flask goes to dryness.

» Store the purified allyl bromide in a tightly sealed container, protected from light.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b033337?utm_src=pdf-body
https://www.benchchem.com/product/b033337?utm_src=pdf-body
https://www.benchchem.com/product/b033337?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/49
https://www.atamanchemicals.com/ally-bromide_u25479/
https://www.benchchem.com/product/b033337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for
assessing the purity of allyl bromide and identifying any impurities.

Typical GC-MS Conditions for Alkyl Halides:

Column: A non-polar or medium-polarity capillary column, such as one with a 5%
diphenyl/95% dimethylpolysiloxane stationary phase (e.g., VF-624ms), is suitable.[16]

« Injector: Split/splitless injector, typically operated in split mode.

e Oven Temperature Program: A temperature ramp starting from a low temperature (e.g., 40
°C) and increasing to a higher temperature (e.g., 250 °C) to separate components with
different boiling points.

o Carrier Gas: Helium or hydrogen.

e MS Detector: Electron ionization (EIl) source, with scanning in a mass range appropriate for
the expected components (e.g., m/z 35-300).

High-Performance Liquid Chromatography (HPLC): HPLC can also be used for the analysis of
allyl bromide.

Example HPLC Method:
e Column: A reverse-phase column such as Newcrom R1.[17]

o Mobile Phase: An isocratic mixture of acetonitrile and water with a suitable buffer (e.g.,
triethanolamine).[17]

» Detection: UV detection at an appropriate wavelength.[17]

Safety and Handling

Allyl bromide is a hazardous substance and must be handled with extreme care.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b033337?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9320377/
https://www.benchchem.com/product/b033337?utm_src=pdf-body
https://sielc.com/hplc-determination-of-allyl-bromide
https://sielc.com/hplc-determination-of-allyl-bromide
https://sielc.com/hplc-determination-of-allyl-bromide
https://www.benchchem.com/product/b033337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Toxicity: It is toxic if swallowed, inhaled, or absorbed through the skin.[1][10] It is also
corrosive and can cause severe skin and eye burns.[10]

o Flammability: It is a highly flammable liquid and vapor.[1][10] Keep away from heat, sparks,
open flames, and other ignition sources.[7]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles with a face shield, and a lab coat.[10] All handling should be
done in a well-ventilated chemical fume hood.[7]

» Disposal: Dispose of waste allyl bromide and contaminated materials as hazardous waste
in accordance with local regulations.

Conclusion

Allyl bromide's unique combination of physical and chemical properties makes it an
indispensable reagent in organic synthesis. A thorough understanding of its characteristics,
handling requirements, and reaction profiles is essential for its safe and effective use in
research and development. This guide provides a foundational resource for professionals
working with this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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